N-(3-(3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-naphthamide

• IUPAC Name: N-[3-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C27H18N6O/c34-27(21-11-10-18-5-1-2-6-19(18)15-21)29-23-9-3-7-20(16-23)24-12-13-25-30-31-26(33(25)32-24)22-8-4-14-28-17-22/h1-17H,(H,29,34)
• InChI Key: LOOSCEINXMTNMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NC3=CC=CC(=C3)C4=NN5C(=NN=C5C6=CN=CC=C6)C=C4
• Molecular Formula: C27H18N6O
• Molecular Weight: 442.5 g/mol

Description

“N-(3-(3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-naphthamide” is a complex organic compound. It belongs to the class of compounds known as triazolopyridazines. These compounds are characterized by a triazole ring fused to a pyridazine ring. The compound also contains a phenyl ring and a naphthyl ring, which are common structures in many organic compounds.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles bearing pyridine ring derivatives was synthesized from 2,6-dimethylpyridin-3,5-dicarboxylic acid diethyl ester. The structures of the compounds were characterized by use of IR, NMR, EI-MS, and elemental analysis.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques. For example, the structure of one compound was confirmed by X-ray diffraction analysis. In silico pharmacokinetic and molecular modeling studies have also been summarized.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the synthetic strategy for preparation of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles has been studied extensively.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Scientific Research Applications

Organic Synthesis and Catalysis

Compounds with structures similar to the mentioned chemical are crucial in organic synthesis and catalysis. Heterocyclic N-oxide derivatives, including pyridine and indazole-based compounds, are versatile synthetic intermediates with significant biological importance. They have been used in metal complexes formation, catalysts design, asymmetric catalysis and synthesis due to their amazing functionalities. These compounds find applications in medicinal chemistry, demonstrating anticancer, antibacterial, and anti-inflammatory activities among others (Li et al., 2019).

Medicinal Applications

The exploration of pyrimidine and its derivatives, including structures akin to the query compound, has led to their use as exquisite sensing materials alongside a range of biological and medicinal applications. Their ability to form both coordination and hydrogen bonds makes them suitable for use as sensing probes. This review highlights various pyrimidine-based optical sensors and their recent advancements, emphasizing their potential in biological applications (Jindal & Kaur, 2021).

Drug Development

Research on compounds with similar structural motifs has contributed significantly to drug development, particularly as GABA-A receptor benzodiazepine binding site ligands, phosphodiesterase inhibitors, and antitumor agents. Pyridopyridazine derivatives, for instance, show a broad spectrum of biological activities, including antitumor, antibacterial, analgesic, and diuretic effects. This makes them a novel class of compounds with potential for further exploration in the development of new therapeutics (Wojcicka & Nowicka-Zuchowska, 2018).

Mechanism of Action

Target of Action

The compound belongs to the class of 1,2,4-triazolo[4,3-b]pyridazines . Compounds in this class have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . Therefore, the targets of “N-{3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}naphthalene-2-carboxamide” could potentially include various enzymes and receptors involved in these biological processes.

Biochemical Pathways

Given the broad range of activities exhibited by similar compounds, it’s likely that multiple pathways could be affected .

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. Given the range of activities exhibited by similar compounds, the effects could potentially include modulation of enzyme activity, changes in cell signaling, and effects on cell growth or survival .

Safety and Hazards

The safety and hazards associated with similar compounds have been studied. For instance, efforts to reduce the broad spectrum toxicity of traditional insecticides have led to important progress toward the development of novel and environmentally friendly insecticides.

Future Directions

The future directions in the research of similar compounds involve the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.

Biochemical Analysis

Biochemical Properties

The compound N-{3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}naphthalene-2-carboxamide is capable of binding in the biological system with a variety of enzymes and receptors

Cellular Effects

Related compounds have been shown to have potential insecticidal activity, especially strong regulation of the growth of certain larvae .

Molecular Mechanism

It has been suggested that related compounds could bind to certain proteins, similar to foretinib .